4-Fluoro-N-(5-hydroxynaphthalen-1-yl)-3-nitrobenzamide

• CAS No.: 89969-17-5
• Molecular Formula: C17H11FN2O4
• Molecular Weight: 326.28 g/mol
• IUPAC Name: 4-fluoro-N-(5-hydroxynaphthalen-1-yl)-3-nitrobenzamide
• InChI: InChI=1S/C17H11FN2O4/c18-13-8-7-10(9-15(13)20(23)24)17(22)19-14-5-1-4-12-11(14)3-2-6-16(12)21/h1-9,21H,(H,19,22)
• InChI Key: ZGQVWIHKOBQZAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC=C2O)C(=C1)NC(=O)C3=CC(=C(C=C3)F)[N+](=O)[O-]

Description

4-Fluoro-N-(5-hydroxynaphthalen-1-yl)-3-nitrobenzamide is a useful research compound. Its molecular formula is C17H11FN2O4 and its molecular weight is 326.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

22.4 g of 3-nitro-4-fluorobenzoyl chloride (0.12 mols) were added dropwise at 0° C. to a suspension of 19.1 g of 5-amino-1-naphthol (0.12 mols) in 120 ml of acetonitrile and 14.2 g of N,N-dimethylaniline. The mixture was further stirred until it reached room temperature, and then heated for 30 minutes at 50° C. The yellow deposit was suction filtered and washed with acetonitrile. The deposit was dissolved in tetrahydrofurane and stirred with charcoal, filtered and the product was precipitated from the filtrate with petrol 50/75. Yield: 25.8 g=66% of the theoretical yield; mp. 235°-238° C.